Cas no 535981-49-8 (Pentanoic acid, 5-chloro-5-oxo-, hexyl ester)

Pentanoic acid, 5-chloro-5-oxo-, hexyl ester structure
535981-49-8 structure
Product Name:Pentanoic acid, 5-chloro-5-oxo-, hexyl ester
CAS No:535981-49-8
MF:C11H19ClO3
MW:234.719763040543
CID:356887
PubChem ID:71365141
Update Time:2025-04-19

Pentanoic acid, 5-chloro-5-oxo-, hexyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 5-chloro-5-oxo-, hexyl ester
    • hexyl 5-chloro-5-oxopentanoate
    • 535981-49-8
    • DTXSID40788572
    • Inchi: 1S/C11H19ClO3/c1-2-3-4-5-9-15-11(14)8-6-7-10(12)13/h2-9H2,1H3
    • InChI Key: VAHUUQJLMKNLEG-UHFFFAOYSA-N
    • SMILES: ClC(CCCC(=O)OCCCCCC)=O

Computed Properties

  • Exact Mass: 234.10237
  • Monoisotopic Mass: 234.1022722g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

Pentanoic acid, 5-chloro-5-oxo-, hexyl ester Related Literature

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